Cas no 670233-13-3 (Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a specialized heterocyclic compound featuring a tetrahydrobenzothiophene core functionalized with cyanoacetyl and ester groups. Its molecular structure offers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both cyano and ester functionalities enhances reactivity, enabling its use in cyclization and condensation reactions. The tetrahydrobenzothiophene scaffold contributes to its potential bioactivity, making it valuable for developing novel therapeutic agents. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in organic synthesis. Its precise synthesis and well-defined properties make it a preferred choice for researchers exploring heterocyclic chemistry.

Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure

670233-13-3 structure

Product Name:Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No:670233-13-3

MF:C₁₅H₁₈N₂O₃S

MW:306.380022525787

MDL:MFCD01357697

CID:4715897

Update Time:2025-10-14

Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- Ethyl 2-(2-cyanoacetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- BBL017193
- STK441921
- R4505
- ST50919607
- ethyl 2-(2-cyanoacetylamino)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-ca rboxylate
- ethyl 2-(2-cyanoacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- MDL： MFCD01357697
- Inchi： 1S/C15H18N2O3S/c1-3-20-15(19)13-10-5-4-9(2)8-11(10)21-14(13)17-12(18)6-7-16/h9H,3-6,8H2,1-2H3,(H,17,18)
- InChI Key： OZQFMZHRNNVVQY-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C2=C1CC(C)CC2)NC(CC#N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 459
Topological Polar Surface Area: 107

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Boiling Point: 560.6±50.0 °C at 760 mmHg

Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM523750-1g	Ethyl 2-(2-cyanoacetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate	670233-13-3	97%	1g	$251	2023-01-10
Chemenu	CM523750-5g	Ethyl 2-(2-cyanoacetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate	670233-13-3	97%	5g	$745	2023-01-10
TRC	E022600-250mg	Ethyl 2-[(Cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	670233-13-3		250mg	$ 275.00	2022-06-05
TRC	E022600-500mg	Ethyl 2-[(Cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	670233-13-3		500mg	$ 450.00	2022-06-05
TRC	E022600-1000mg	Ethyl 2-[(Cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	670233-13-3		1g	$ 720.00	2022-06-05
Matrix Scientific	039685-500mg	Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	670233-13-3		500mg	$189.00	2023-09-06
abcr	AB380341-500 mg	Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	670233-13-3		500MG	€254.60	2022-06-02
abcr	AB380341-1 g	Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	670233-13-3		1g	€306.00	2022-06-02
abcr	AB380341-5 g	Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	670233-13-3		5g	€852.00	2022-06-02
abcr	AB380341-500mg	Ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; .	670233-13-3		500mg	€269.00	2025-04-17